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Compound of Interest

Compound Name: C.I.Reactive Red 85

CAS No.: 12677-17-7

Cat. No.: B1172062 Get Quote

Introduction: The "Red" Challenge
Welcome to the technical support hub. You are likely here because C.I. Reactive Red 85

(RR85), a benchmark bluish-red azo dye, is failing your wet fastness protocols (ISO 105-C06 or

similar).[1]

The Core Issue: Reactive reds are chemically bulky. While they offer brilliant shades, their large

molecular size creates high substantivity. This means hydrolyzed (unfixed) dye "sticks" to the

fiber via hydrogen bonding rather than washing out, only to bleed later during consumer

washing.

This guide moves beyond basic recipes. We will troubleshoot the kinetics of fixation and the

thermodynamics of desorption.

Module 1: The Chemistry of Failure (Diagnostics)
Q: Why does the dye bleed even after I strictly followed
the temperature profile?
A: You are likely observing the leaching of hydrolyzed dye, not the cleavage of the covalent

bond.
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In the dyebath, a competitive reaction occurs.[2] The reactive group of RR85 (typically a

halotriazine or vinyl sulfone precursor) is an electrophile. It targets nucleophiles.[1] Ideally, it

targets the Cellulosate ion (

).[1] However, Hydroxide ions (

) in the water are also nucleophiles.

Fixation (Success): Dye-X + Cell-O⁻

Dye-O-Cell + X⁻ (Covalent Bond)[1]

Hydrolysis (Failure): Dye-X + OH⁻

Dye-OH + X⁻ (Dead Dye)[1]

The Trap: The "Dead Dye" (

) is no longer reactive, but it is still physically attracted to the cotton. If your washing process
doesn't break this physical attraction, the dye remains until the end-user washes the fabric.

Visualization: The Kinetic Competition
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Caption: The "Race" between fixation (green path) and hydrolysis (red path).[1] Wash fastness

depends on removing the red-path byproducts.

Module 2: Process Optimization (The Dye Bath)
Q: Can I reduce hydrolysis by changing the salt/alkali
ratio?
A: Yes. You must optimize the Substantivity Ratio.

Salt (Electrolyte): Pushes the dye from the water into the fiber (Aggregation).

Alkali (Soda Ash/Caustic): Triggers the reaction.

Troubleshooting Protocol: If your fastness is poor, you may be adding alkali too fast.
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Migration Phase: Allow RR85 to migrate into the fiber with Salt only (Neutral pH) for 20-30

minutes.

Fixation Phase: Dose alkali progressively (e.g., 1/10th, 3/10th, 6/10th over 30 mins).

Why? If you add alkali while the dye is still in the water (outside the fiber), the

ions will hydrolyze the dye before it ever touches the cellulose.

Parameter Recommendation for RR85 Scientific Rationale

Salt 50–80 g/L (Depth dependent)

Overcomes the negative zeta

potential of cellulose, forcing

anionic dye into the fiber

pores.[1]

Alkali
Mixed Alkali (Soda Ash +

Caustic)

Provides a buffered pH (10.8–

11.[1]2) to sustain

generation without rapid

hydrolysis.[1]

Temp
60°C (Isothermal) or 80°C

(Migration)

Ensure temperature matches

the specific commercial brand

(Hot vs. Warm type).

Module 3: The "Soaping-Off" (The Critical Step)
Q: I rinsed the fabric three times, but the water is still
pink. What is wrong?
A: You are rinsing, not "soaping." Rinsing only removes surface dye.[1] To remove hydrolyzed

dye trapped inside the fiber, you need thermal energy and diffusion.

Hydrolyzed RR85 aggregates inside the fiber pores. Cold water cannot break these

aggregates.[1] You must exceed the glass transition temperature (

) of the wet cellulose and the solubility limit of the dye.

The "Diffusion-Desorption" Protocol
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Do not deviate from this sequence. Every step has a thermodynamic purpose.[1]

Cold Rinse (40°C, 10 min): Removes surface salt and alkali.[1] Critical: Do not skip. High

electrolytes prevent dye diffusion out of the fiber.

Acid Neutralization (40°C, 10 min): Add Acetic Acid to pH 5.5. Rationale: Stops the reaction

and prevents damage to the cellulose.

The Boil (95°C-98°C, 15-20 min):The most important step.

Add an anionic/non-ionic surfactant (Soaping Agent).[1]

This solubilizes the hydrolyzed dye and prevents re-deposition.[3]

Warm Rinse (60°C, 10 min): Washes away the emulsified dye.

Decision Tree: Troubleshooting Soaping

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Reactive-Red-120
https://pubchem.ncbi.nlm.nih.gov/compound/Reactive-Red-120
https://pubchem.ncbi.nlm.nih.gov/compound/Reactive-Red-120
https://www.sarex.com/textile/storage/app/uploads/public/67f/f4c/89b/67ff4c89b4a23069625726.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172062?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Assessment:
Poor Wash Fastness

Step 1: Check Electrolyte Removal
Is the first rinse water conductive?

Yes (High Salt)

No (Low Salt)

Action: Increase Cold Rinse
Salt blocks dye diffusion out of fiber

Step 2: Check Soaping Temp
Is temperature > 95°C?

No (< 90°C)

Yes (> 95°C)

Action: Increase Temp
Hydrolyzed RR85 requires boil to solubilize

Step 3: Check Auxiliary
Are you using a sequestering agent?

No (Standard Soap)

Process Optimized

Yes

Action: Use Polyacrylate/Phosphonate
Prevents dye re-deposition in hard water

Click to download full resolution via product page

Caption: Diagnostic flow for identifying the bottleneck in the washing-off process.
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Module 4: Cationic Fixing Agents (The "Safety Net")
Q: Can I just add a fixing agent to stop the bleeding?
A: Yes, but with a trade-off.[1]

Cationic fixing agents (typically polyamines or polyquaternary ammonium compounds) work by

forming a large, insoluble complex with the anionic dye molecule.

Mechanism:

(Insoluble Precipitate).[1]

The Risk:

Shade Change: This reaction often shifts the color of RR85 slightly (usually duller or bluer).

Light Fastness: The complex can be more sensitive to UV degradation than the pure dye.

Formaldehyde: Ensure you use a formaldehyde-free fixing agent if your application requires

eco-compliance (e.g., Oeko-Tex).[1]

Recommendation: Use fixing agents only after optimizing the soaping process. They should be

a final safeguard, not a replacement for removing hydrolyzed dye.
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Sarex Chemicals.[1] (2023).[1][7] "Cationic dye fixing agents on cotton fabric."[1][8][9]

Details the electrostatic mechanism of fixing agents and their impact on wash fastness.

General Wash Fastness Improvement:

White Rose Research Online.[1][10] (2018).[1] "Sustainable Chemistry Method to Improve

the Wash-off Process."[10][11] Discusses the energy and water requirements for effective

removal of hydrolyzed dye.

For further experimental design consultation, contact the Application Science team.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1172062#improving-wash-fastness-of-c-i-reactive-
red-85-on-cotton-fibers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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